Cas no 2007234-25-3 (4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene)

• Product Name: 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• CAS No: 2007234-25-3
• MF: C₉H₉F₂N₅
• MW: 225.198067426682
• CID: 6411685
• PubChem ID: 165475453
• Update Time: 2025-07-09

4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraene
• 2007234-25-3
• EN300-1119566

• Inchi： 1S/C9H9F2N5/c10-7(11)8-14-9-13-4-5-3-12-2-1-6(5)16(9)15-8/h4,7,12H,1-3H2
• InChI Key： YVSHHSVMOMBUKQ-UHFFFAOYSA-N
• SMILES： FC(C1N=C2N=CC3CNCCC=3N2N=1)F

Computed Properties

• Exact Mass: 225.08260163g/mol
• Monoisotopic Mass: 225.08260163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene

4-(Difluoromethyl)-2,3,5,7,11-Pentaazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-Tetraene: A Comprehensive Overview

The compound with CAS No. 2007234-25-3, known as 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene, is a highly specialized organic molecule with a complex structure and intriguing properties. This compound belongs to the class of polycyclic aromatic compounds with multiple nitrogen atoms incorporated into its framework. The difluoromethyl group attached to the fourth position adds unique electronic and steric characteristics to the molecule.

Recent studies have highlighted the potential of this compound in various fields due to its unique structural features and reactivity patterns. Researchers have focused on its application in drug design and material science. The tricyclo[7.4.0.0²,⁶]trideca framework provides a rigid and planar structure that is advantageous for certain catalytic applications and electronic devices.

The synthesis of 4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene involves a series of intricate organic reactions that require precise control over reaction conditions to achieve high yields and purity levels. The incorporation of the difluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions under specific catalytic conditions.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The presence of multiple nitrogen atoms in the tricyclic system allows for potential hydrogen bonding interactions with biological targets such as enzymes or receptors. This makes it a candidate for designing molecules with specific pharmacological activities.

Additionally, the difluoromethyl substituent introduces fluorine atoms into the molecule's structure without significantly altering its aromaticity or planarity—properties that are crucial for maintaining electronic communication across the molecule's framework.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound more accurately than ever before. These studies have provided insights into its potential applications in optoelectronic materials and sensors.

In conclusion,4-(difluoromethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²⁶]trideca-1(9),3,,5,,7-tetraene stands out as a fascinating molecule with diverse applications across multiple scientific domains.